Cas no 117751-90-3 (3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester)

• Product Name: 3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester
• CAS No: 117751-90-3
• MF: C₁₃H₁₆FNO₄
• MW: 269.268847465515
• CID: 6620286
• Update Time: 2024-01-16

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester

• Inchi： 1S/C13H16FNO4/c1-7(2)19-13(17)9-5-10(12(16)18-4)11(6-14)15-8(9)3/h5,7H,6H2,1-4H3
• InChI Key： KTMDWPVJWKPZJY-UHFFFAOYSA-N
• SMILES： C1(CF)=NC(C)=C(C(OC(C)C)=O)C=C1C(OC)=O

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Melting Point: 72-73 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 345.5±42.0 °C(Predicted)
• pka: 0.25±0.39(Predicted)